(4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone

• IUPAC Name: (4-benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C16H16N2OS/c19-16(15-11-20-12-17-15)18-8-6-14(7-9-18)10-13-4-2-1-3-5-13/h1-5,10-12H,6-9H2
• InChI Key: LCEACJCAGABYMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=CC2=CC=CC=C2)C(=O)C3=CSC=N3
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol

Description

(4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone, also known as BTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BTM belongs to the class of piperidine derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It also inhibits the activity of protein kinase C (PKC), an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects
(4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has been shown to improve glucose metabolism and reduce insulin resistance in animal models of diabetes.

Advantages and Limitations for Lab Experiments

(4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using various biochemical and physiological assays. However, one limitation of (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone is that it has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone. One area of research is the development of more potent and selective (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone analogs for use as therapeutic agents. Another area of research is the investigation of the molecular mechanisms underlying the effects of (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone. Additionally, further studies are needed to determine the safety and efficacy of (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone in human clinical trials.

Synthesis Methods

The synthesis of (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone involves the reaction of 4-thiazolylhydrazine with 4-benzylidene-1-piperidinone in the presence of a catalyst. The resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

(4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. (4-Benzylidenepiperidin-1-yl)-(1,3-thiazol-4-yl)methanone has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.